Cas no 1250046-73-1 (1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 1250046-73-1
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5158087
• PubChem ID: 61792194
• Update Time: 2025-10-24

1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-1H-pyrazol-4-amine
• 1H-Pyrazole-4-methanamine, α,1-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-
• 1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H15N5/c1-8(9-4-11-14(2)6-9)13-10-5-12-15(3)7-10/h4-8,13H,1-3H3
• InChI Key： OYHWRFMWEVHXJW-UHFFFAOYSA-N
• SMILES： N(C1C=NN(C)C=1)C(C)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 0.4
• Topological Polar Surface Area: 47.7

Additional information on 1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine (CAS No. 1250046-73-1): Properties, Applications, and Research Insights

1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine (CAS No. 1250046-73-1) is a specialized organic compound featuring a unique pyrazole-based structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The compound's dual pyrazole rings and amine linkage offer versatile reactivity, making it valuable for designing kinase inhibitors, receptor modulators, and other targeted therapies. Researchers are particularly interested in its role in drug discovery pipelines, where its scaffold contributes to optimizing pharmacokinetic properties.

Recent studies highlight the growing demand for heterocyclic compounds like 1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine in addressing challenges such as drug resistance and selective target binding. Its structural motifs align with trends in fragment-based drug design, a hot topic in AI-driven molecular optimization. Computational chemists frequently explore derivatives of this compound using machine learning models to predict binding affinities, reflecting the intersection of cheminformatics and synthetic chemistry.

The synthesis of CAS 1250046-73-1 typically involves multi-step reactions, including N-alkylation and cross-coupling strategies, with yields optimized through green chemistry principles—a key focus area for sustainable pharmaceutical manufacturing. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity, critical for applications in high-throughput screening platforms. Industry reports suggest its utility in developing next-generation crop protection agents, leveraging its stability under environmental conditions.

From a commercial perspective, suppliers of 1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine emphasize compliance with REACH regulations and GMP standards, addressing concerns about supply chain transparency. The compound's patent landscape reveals ongoing innovations, particularly in combination therapies for metabolic disorders—an area dominating recent PubMed publications. As precision medicine advances, derivatives of this scaffold are being evaluated for personalized treatment protocols.

Environmental and toxicological profiles of CAS 1250046-73-1 remain under active investigation, with preliminary data suggesting low bioaccumulation potential. This aligns with the industry's shift toward benign-by-design chemicals, a frequently searched term in ESG (Environmental, Social, and Governance) frameworks. Researchers also note its compatibility with continuous flow chemistry systems, enhancing scalability—a priority for cost-sensitive segments like generic drug development.

In summary, 1-methyl-N-1-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-4-amine represents a compelling case study in modern medicinal chemistry. Its adaptability across therapeutic areas and alignment with Industry 4.0 technologies position it as a molecule of enduring relevance. Future directions may explore its catalytic applications or integration into metal-organic frameworks (MOFs), expanding its utility beyond traditional domains.